Cas no 139004-51-6 (Acetic acid, (2,6-dinitrophenoxy)-)

• Product Name: Acetic acid, (2,6-dinitrophenoxy)-
• CAS No: 139004-51-6
• MF: C₈H₆N₂O₇
• MW: 242.14244222641
• CID: 1258685
• Update Time: 2024-08-04

Acetic acid, (2,6-dinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,6-dinitrophenoxy)-
• (2,6-Dinitro-phenoxy)-acetic acid
• Acetic acid, 2-(2,6-dinitrophenoxy)-

• Inchi： 1S/C8H6N2O7/c11-7(12)4-17-8-5(9(13)14)2-1-3-6(8)10(15)16/h1-3H,4H2,(H,11,12)
• InChI Key： HEDPFFUEYDQJRQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=C([N+]([O-])=O)C=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 242.01748

Experimental Properties

• Density: 1.633±0.06 g/cm3(Predicted)
• Boiling Point: 466.9±30.0 °C(Predicted)
• PSA: 132.81
• pka: 2.63±0.10(Predicted)